2-(2,3-dihydro-1H-inden-5-yloxy)propanohydrazide
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Description
2-(2,3-dihydro-1H-inden-5-yloxy)propanohydrazide (2-DIPH) is a type of hydrazide that has been studied for its potential applications in various scientific fields. It is a versatile compound that has been used for synthesizing a variety of organic compounds and has been studied for its potential use in drug development. It is a highly reactive compound and is easily oxidized, making it a useful component in many biochemical and physiological processes.
Scientific Research Applications
Anti-Inflammatory Potential
A study by Sheridan et al. (2009) discusses the synthesis and biological activity of diastereoisomers related to 2-(2,3-dihydro-1H-inden-5-yloxy)propanohydrazide. These molecules demonstrate significant anti-inflammatory activity both in vivo and in vitro, suggesting potential as a new class of anti-inflammatory agents Sheridan et al. (2009).
Anticancer Evaluation
Salahuddin et al. (2014) report on the synthesis of derivatives of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole, which includes compounds related to this compound. These compounds show promising in vitro anticancer activity, especially on breast cancer cell lines Salahuddin et al. (2014).
Neuroprotective and MAO-B Inhibitory Activities
Kondeva-Burdina et al. (2022) evaluate the neurotoxic, neuroprotective, and MAO-B inhibitory effects of a series of N′-substituted 3-(1,3,7-trimethyl-xanthin-8-ylthio)propanehydrazides, which are structurally related to this compound. Their research indicates potential neuroprotective properties and hMAOB inhibitory effect Kondeva-Burdina et al. (2022).
Antidepressant Activity
Mathew et al. (2014) synthesized a series of compounds, including those structurally similar to this compound, and evaluated them for antidepressant and neurotoxicity effects. They found that some derivatives showed significant antidepressant activity Mathew et al. (2014).
properties
IUPAC Name |
2-(2,3-dihydro-1H-inden-5-yloxy)propanehydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-8(12(15)14-13)16-11-6-5-9-3-2-4-10(9)7-11/h5-8H,2-4,13H2,1H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUYZYHKSNBCYEQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NN)OC1=CC2=C(CCC2)C=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60395742 |
Source
|
Record name | 2-(2,3-dihydro-1H-inden-5-yloxy)propanohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60395742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
669745-23-7 |
Source
|
Record name | 2-(2,3-dihydro-1H-inden-5-yloxy)propanohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60395742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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